Cas no 1246302-93-1 (22(R)-Hydroxycholesterol-d7)

• Product Name: 22(R)-Hydroxycholesterol-d7
• CAS No: 1246302-93-1
• MF: C₂₇H₄₆O₂
• MW: 409.696080684662
• CID: 4726818
• PubChem ID: 42608391
• Update Time: 2024-11-04

22(R)-Hydroxycholesterol-d7 Chemical and Physical Properties

Names and Identifiers

• 22(R)-Hydroxycholesterol-d7
• 25,26,26,26,27,27,27-heptadeuterocholest-5-ene-3β,22R-diol
• (3beta,22R)-(25,26,26,26,27,27,27-2H7)Cholest-5-ene-3,22-diol
• LMST01010144
• HY-116969S
• DA-48682
• 22(R)-Hydroxycholesterol-d7; Cholest-5-ene-25,26,26,26,27,27,27-d7-3,22-diol, (3ss,22R)-; (22R)-22-Hydroxycholesterol-25,26,26,26,27,27,27-D7; 22(R)-Hydroxycholesterol-d7
• (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S,3R)-6,7,7,7-tetradeuterio-3-hydroxy-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 1246302-93-1
• SCHEMBL26641699
• 22R-hydroxycholesterol(d7)
• cholest-5-en-3beta,22R-diol(d7)

• MDL： MFCD22416730
• Inchi： 1S/C27H46O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,25+,26-,27+/m0/s1/i1D3,2D3,17D
• InChI Key： RZPAXNJLEKLXNO-VBPFJDFISA-N
• SMILES： O[C@H](CCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 409.393717927g/mol
• Monoisotopic Mass: 409.393717927g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 513.1±23.0 °C at 760 mmHg
• Flash Point: 213.5±17.2 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

22(R)-Hydroxycholesterol-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives